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Compound Name: TSKgel Butyl-NPR

Cat. No.: B1178589 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides detailed application notes and protocols for utilizing the TSKgel®

Butyl-NPR column for high-resolution separations of biomolecules such as proteins, peptides,

and nucleic acids. The focus is on optimizing flow rates and other chromatographic parameters

to achieve high-quality, reproducible results.

Introduction to TSKgel Butyl-NPR
The TSKgel Butyl-NPR column is a high-performance liquid chromatography (HPLC) column

designed for hydrophobic interaction chromatography (HIC). HIC separates molecules based

on their surface hydrophobicity. The stationary phase consists of spherical, non-porous

polymethacrylate particles with a particle size of 2.5 µm, functionalized with butyl groups.[1][2]

[3]

The key features of the TSKgel Butyl-NPR column are:

Non-Porous Resin (NPR): The 2.5 µm non-porous particles eliminate pore diffusion, which is

often the rate-limiting step in the mass transport of large biomolecules.[1][2][3] This feature

allows for higher resolution at higher flow rates compared to traditional porous particles.[1][2]

[3]

High Speed and High Resolution: The small particle size contributes to high efficiency,

enabling fast analysis times, often under 10 minutes.[1][2] The 10 cm length column is
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specifically designed for high-resolution separations.[1]

Excellent Recovery: The hydrophilic polymer base matrix and the absence of pores lead to

excellent mass recovery, even for hydrophobic samples and analyses at the nanogram level.

[1][2][3]

Broad Applicability: These columns are suitable for a wide range of applications, including

the analysis of modified or aggregated peptides and proteins and the separation of plasmid

DNA forms.[1]

Column Specifications and Operating Conditions
Proper handling and operation within the specified limits are crucial for the longevity and

performance of the column.

Parameter Specification

Base Material Polymethacrylate

Functional Group Butyl (C4)

Particle Size 2.5 µm (non-porous)[1][2][3][4][5]

Column Dimensions
4.6 mm ID x 3.5 cm L[4][5] 4.6 mm ID x 10.0 cm

L[4]

Standard Flow Rate 0.5 – 1.0 mL/min[4][6]

Maximum Flow Rate
1.2 mL/min (for 3.5 cm L)[4][5][7] 1.0 mL/min

(for 10.0 cm L)[4]

Maximum Pressure 20 MPa (200 bar)[4][5][7]

pH Range 2.0 - 12.0[3][4][5]

Temperature Range 0 - 60°C[4][5]

Salt Concentration < 4 M[4][5]

Organic Solvent Conc.

≤ 50%[4][5] (Note: TSKgel Butyl-NPR is

compatible with <20% water-soluble organic

solvents[3])
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Note: When using buffers with high viscosity, the flow rate may need to be reduced to avoid

exceeding the maximum pressure.[4][8] When changing solvents, it is recommended to use a

flow rate that is 25% of the maximum.[4]

Optimizing Flow Rate for High-Resolution
Separations
The non-porous nature of the TSKgel Butyl-NPR packing material is a distinct advantage for

high-resolution separations. In traditional porous media, the diffusion of large molecules into

and out of the pores can be a slow process, leading to band broadening. By eliminating these

pores, the binding kinetics occur exclusively on the surface of the beads, resulting in more

efficient mass transfer.[3][5] This allows for the use of higher flow rates while maintaining high

resolution.[1][2][3]

For most applications requiring high resolution, a flow rate of 1.0 mL/min is standard for the 4.6

mm ID x 10 cm column.[1][6] While the column can be operated at slightly different flow rates,

1.0 mL/min generally provides an excellent balance between analysis speed and separation

efficiency. For the shorter 3.5 cm column, flow rates up to 1.2 mL/min are used for very fast,

high-throughput analyses.[4][5]

Experimental Protocols
Below are detailed protocols for typical high-resolution applications using the TSKgel Butyl-
NPR column.

This protocol is designed for the detailed analysis of oxidation variants in an enzymatic digest

of a therapeutic monoclonal antibody.
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Parameter Condition

Column TSKgel Butyl-NPR, 4.6 mm ID x 10 cm L[1]

Mobile Phase A
20 mmol/L Phosphate Buffer + 2 mol/L

Ammonium Sulfate, pH 7.0[1]

Mobile Phase B 20 mmol/L Phosphate Buffer, pH 7.0[1]

Gradient 25% to 60% B in 20 minutes (linear)[1]

Flow Rate 1.0 mL/min[1]

Detection UV @ 215 nm[1]

Temperature 35 °C[1]

Injection Volume 2 µL[1]

Sample
Enzymatic digest of antibody therapeutics (2

g/L)[1]

This method is suitable for the rapid quality control and monitoring of protein mixtures.

Parameter Condition

Column TSKgel Butyl-NPR, 4.6 mm ID x 3.5 cm L[1]

Mobile Phase A
0.1 mol/L Phosphate Buffer + 2.3 mol/L

Ammonium Sulfate, pH 7.0[1]

Mobile Phase B 0.1 mol/L Phosphate Buffer, pH 7.0[1]

Gradient 0% to 100% B in 12 minutes (linear)[1]

Flow Rate 1.0 mL/min[1]

Detection UV @ 280 nm[1]

Sample

Protein standard mix (Myoglobin, Ribonuclease,

Lysozyme, α-Chymotrypsin, α-

Chymotrypsinogen A)[1]
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This protocol demonstrates an alternative to size exclusion chromatography for the analysis of

mAb monomers and high molecular weight aggregates.

Parameter Condition

Column TSKgel Butyl-NPR, 4.6 mm ID x 3.5 cm L[9]

Mobile Phase A 3 mol/L NaCl[9]

Mobile Phase B H₂O[9]

Gradient 0% to 100% B in 10 minutes[9]

Flow Rate 1.0 mL/min[9]

Detection Fluorescence (Ex: 280 nm, Em: 348 nm)[9]

Injection Volume 5 µg[9]

Sample IgG1[9]
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Caption: Principle of HIC: Proteins bind at high salt and elute as salt decreases.
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Caption: Standard workflow for a high-resolution HIC experiment.

Column Care and Regeneration
To ensure consistent high-resolution separations and extend the column's lifetime, proper care

is essential.

Column Protection: No dedicated guard column is available for the TSKgel Butyl-NPR.[4][8]

It is critical to use a pre-column filter (0.5 µm) to prevent plugging of the column frit.[4][8]

Filtering all samples and mobile phases is also highly recommended.[6]
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Cleaning and Regeneration: Fouling can occur more rapidly on non-porous resins due to the

smaller surface area.[8] For routine cleaning, especially after daily use, repeated injections

(100-250 µL) of 0.1-0.2 M NaOH are recommended.[4][6][8] If this is not effective, injections

of 20% aqueous acetic acid can be used.[4][6][8]

Storage: For short-term or overnight storage, store the column in the shipping solvent

(Distilled Water) or the mobile phase B (low salt buffer).[4][8] For long-term storage, consult

the manufacturer's instruction manual.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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